Ethyl 4-hydroxypyrrolidine-2-carboxylate

• IUPAC Name: ethyl 4-hydroxypyrrolidine-2-carboxylate
• InChI: InChI=1S/C7H13NO3/c1-2-11-7(10)6-3-5(9)4-8-6/h5-6,8-9H,2-4H2,1H3
• InChI Key: JMHQESARJMGVCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(CN1)O
• Molecular Formula: C7H13NO3
• DSSTOX Substance ID: DTXSID70329775
• Molecular Weight: 159.18 g/mol
• CAS RN: 1079350-28-9

Description

Ethyl 4-hydroxypyrrolidine-2-carboxylate, also known as ethyl 4-hydroxyproline, is an amino acid derivative that has gained significant attention in recent years due to its potential applications in various fields. This compound has a unique chemical structure that makes it an ideal candidate for use in scientific research. In

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 4-hydroxypyrrolidine-2-carboxylate and its derivatives are primarily involved in chemical synthesis processes. For instance, derivatives like ethyl 3-alkyl-4-hydroxy-2-thioxothiazolidine-4-carboxylates are prepared from primary amines, carbon disulfide, and ethyl 3-bromo-2-oxopropanoate, showcasing their role in creating highly functionalized products (Ge et al., 2006). Similarly, ethyl 3-oxopyrazolidine-4-carboxylates are formed in reactions with hydrazine hydrate and αβ-unsaturated diesters, though their utility is limited due to the occurrence of other reactions (O'callaghan, 1972).

Applications in Medicinal Chemistry

These compounds also have implications in medicinal chemistry. For instance, optically active isomers of 1-ethyl-6,8-difluoro-1,4-dihydro-7-(3-hydroxypyrrolidin-1-yl)-4-oxoquinoline-3-carboxylic acid, derived from ethyl 4-hydroxypyrrolidine-2-carboxylate, demonstrate significant antibacterial activity, suggesting their potential in developing new antibiotics (Uno et al., 1987). Additionally, N-alkylated derivatives of 4-hydroxypyrrolidine-2-carboxylic acid are evaluated as potential inhibitors of GABA transport proteins, indicating their relevance in neuroscience research (Zhao et al., 2005).

Synthesis of Antibacterial Agents

Further, these compounds are instrumental in synthesizing new antibacterial agents. For example, compounds with amino- and hydroxy-substituted cyclic amino groups at C-7, derived from ethyl 4-hydroxypyrrolidine-2-carboxylate, show promising antibacterial activities, contributing to the development of novel antimicrobial drugs (Egawa et al., 1984).

Solid Phase Peptide Synthesis

In the field of peptide synthesis, a novel coupling reagent, ethyl 1-hydroxy-1H-1,2,3-triazole-4-carboxylate, developed for solid phase peptide synthesis, exhibits high coupling efficiency and aids in the synthesis of complex peptides (Robertson et al., 1999).

Catalysis and Molecular Structures

Ethyl 4-hydroxypyrrolidine-2-carboxylate derivatives also demonstrate catalytic activity in asymmetric reactions, further underlining their importance in organic synthesis (Borodina et al., 2021). Additionally, the crystal and molecular structure studies of compounds derived from ethyl 4-hydroxypyrrolidine-2-carboxylate reveal their potential in forming stable crystal structures suitable for various chemical applications (Kaur et al., 2012).

Safety and Hazards

• Safety Information : Ethyl 4-hydroxypyrrolidine-2-carboxylate is for research use only and not intended for diagnostic or therapeutic purposes.